Cas no 941983-13-7 (N-3-(2-oxopiperidin-1-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-3-(2-oxopiperidin-1-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 941983-13-7
• MF: C₁₉H₂₀N₂O₅S
• MW: 388.437503814697
• CID: 5503088
• Update Time: 2025-05-30

N-3-(2-oxopiperidin-1-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-oxopiperidin-1-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-3-(2-oxopiperidin-1-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• Inchi： 1S/C19H20N2O5S/c22-19-6-1-2-9-21(19)15-5-3-4-14(12-15)20-27(23,24)16-7-8-17-18(13-16)26-11-10-25-17/h3-5,7-8,12-13,20H,1-2,6,9-11H2
• InChI Key： RYFLZJPTYMUXRD-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NC3=CC=CC(N4CCCCC4=O)=C3)(=O)=O)C=C2OCC1

Additional information on N-3-(2-oxopiperidin-1-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

N-3-(2-Oxopiperidin-1-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide: A Comprehensive Overview

The compound with CAS No. 941983-13-7, known as N-3-(2-Oxopiperidin-1-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzodioxine core and a sulfonamide group. The 2-Oxopiperidin moiety further adds to its structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, its sulfonamide group has been shown to exhibit strong binding affinity towards certain protein targets, making it a promising candidate for drug development. Additionally, the benzodioxine ring system is known for its ability to enhance the compound's solubility and bioavailability, which are critical factors in drug design.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Research conducted in 2023 demonstrated that N-3-(2-Oxopiperidin-1-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide can inhibit key enzymes involved in inflammation and oxidative stress. This finding has significant implications for the treatment of chronic diseases such as arthritis and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the sulfonamide group requires precise control over reaction conditions to ensure optimal yields and purity. Similarly, the construction of the benzodioxine ring system demands expertise in cyclization reactions and stereochemistry.

In terms of applications, this compound has shown potential as a lead molecule for developing novel therapeutics. Its ability to target specific cellular pathways makes it a valuable tool in drug discovery programs. Furthermore, ongoing research is exploring its use in combination therapies to enhance efficacy and reduce side effects.

From an environmental standpoint, the compound's stability and biodegradability are important considerations. Preliminary studies indicate that it exhibits moderate biodegradation rates under controlled conditions, which aligns with current environmental regulations and sustainable practices in the pharmaceutical industry.

In conclusion, N-3-(2-Oxopiperidin-1-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 941983-137) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity, positions it as a key player in future drug development efforts. As research continues to uncover its full potential, this compound is expected to contribute significantly to the advancement of personalized medicine and disease treatment strategies.